Cas no 630060-48-9 (2,4(1H,3H)-Pyrimidinedione,1-[(5S,6R)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(5S,6R)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-
• CAS No: 630060-48-9
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 1646122
• Update Time: 2024-09-12

2,4(1H,3H)-Pyrimidinedione,1-[(5S,6R)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(5S,6R)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-
• 2,4(1H,3H)-Pyrimidinedione, 1-[(5S,6R)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-

• Inchi： 1S/C12H16N2O3S/c15-8-2-1-5-12(8)6-3-10(18-12)14-7-4-9(16)13-11(14)17/h4,7-8,10,15H,1-3,5-6H2,(H,13,16,17)/t8-,10?,12+/m1/s1
• InChI Key： NPONYVGJZODWEY-ZBIPGQCISA-N
• SMILES： C1(=O)N(C2CC[C@]3(CCC[C@H]3O)S2)C=CC(=O)N1

Computed Properties

• Exact Mass: 268.08828

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• PSA: 69.64
• pka: 9.43±0.10(Predicted)